2-methoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide

• IUPAC Name: 2-methoxy-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C16H14N2O3S/c1-20-13-6-3-2-5-12(13)16(19)17-10-11-9-14(21-18-11)15-7-4-8-22-15/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: WZQNAGUJSFPMFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

2-methoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been studied for its potential use in medicinal chemistry due to its unique properties.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Novel compounds derived from benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines exhibit significant anti-inflammatory and analgesic activities. These compounds were synthesized through reactions involving similar structural moieties and demonstrated high inhibitory activity on COX-2 selectivity, presenting potential therapeutic applications in inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Neuroprotective Activity

• A series of 5-aroylindolyl-substituted hydroxamic acids, including compounds with a methoxybenzoyl moiety, showed potent inhibitory selectivity against histone deacetylase 6 (HDAC6). These compounds decreased the level of phosphorylation and aggregation of tau proteins, demonstrating neuroprotective activity and potential for Alzheimer's disease treatment. This suggests that compounds like 2-methoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide might also find applications in neurodegenerative disease research (Lee et al., 2018).

Antidepressant Potential

• Benzo[b]thiophene derivatives synthesized with various substituents demonstrated dual action at 5-HT1A serotonin receptors and serotonin transporter, indicating potential as new classes of antidepressants. This underscores the relevance of structurally similar compounds in psychiatric disorder treatments (Orus et al., 2002).

Antidiabetic Agents

• 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives were identified as antihyperglycemic agents in the search for new antidiabetic medications. This indicates the potential application of structurally related compounds in diabetes mellitus treatment (Nomura et al., 1999).